Cas no 1785653-80-6 (tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate
• CAS No: 1785653-80-6
• CID: 4614194
• Update Time: 2025-05-21

tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate

• SMILES： CC(C)(C)OC(=O)N1CCC(C#N)C(F)(F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate

tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1785653-80-6, commonly referred to as tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a cyano group at the 4-position and two fluorine atoms at the 3-position. The tert-butyl group attached to the carboxylate moiety further enhances its chemical properties, making it a versatile compound with potential applications in various industries.

Recent studies have highlighted the importance of tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate in drug discovery and development. The presence of the cyano group and fluorine atoms introduces electronic effects that can influence the compound's reactivity and bioavailability. Researchers have explored its role as a building block in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain oncogenic kinases, suggesting its potential in anticancer drug development.

In addition to its pharmaceutical applications, tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate has shown promise in materials science. Its structure allows for easy functionalization, making it an ideal candidate for the synthesis of advanced materials such as polymers and coatings. A recent report in *Macromolecules* highlighted its use as a monomer in the production of high-performance polymers with improved thermal stability and mechanical properties.

The synthesis of tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of substituents such as the cyano group and fluorine atoms requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps using modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, which have significantly improved the efficiency of the process.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate exhibits moderate biodegradation under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, tert-butyl 4-cyano-3,3-difluoropiperidine-1-carboxylate is a versatile compound with a wide range of potential applications across various fields. Its unique structure and chemical properties make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing scientific innovation.